Cas no 1354939-64-2 (4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• CAS No: 1354939-64-2
• MF: C₁₉H₁₈FN₃O₃
• MW: 355.362927913666
• MDL: MFCD21335617
• CID: 5149864
• Update Time: 2026-03-03

4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)-

• MDL： MFCD21335617
• Inchi： 1S/C19H18FN3O3/c1-24-16-8-12(9-17(25-2)18(16)26-3)15-10-14(22-19(21)23-15)11-4-6-13(20)7-5-11/h4-10H,1-3H3,(H2,21,22,23)
• InChI Key： FQMJWSOFFQQFQC-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC(OC)=C(OC)C(OC)=C2)=CC(C2=CC=C(F)C=C2)=N1

Additional information on 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine

Introduction to 4-(4-Fluorophenyl)-6-(3,4,5-Trimethoxyphenyl)pyrimidin-2-amine (CAS No. 1354939-64-2)

4-(4-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (CAS No. 1354939-64-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and a trimethoxyphenyl moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The chemical structure of 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is defined by its molecular formula C₁₈H₁₈FNO₃. The presence of the fluorine atom and the methoxy groups on the phenyl ring imparts specific physicochemical properties that are crucial for its biological activity. The pyrimidine core is a common scaffold in many bioactive molecules, making this compound a promising candidate for further investigation.

Recent studies have highlighted the potential of 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells.

In addition to its antiproliferative properties, 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has also been investigated for its anti-inflammatory and antioxidant activities. Inflammatory diseases such as arthritis and neurodegenerative disorders are characterized by chronic inflammation and oxidative stress. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and scavenge reactive oxygen species (ROS), making it a potential therapeutic agent for these conditions.

The pharmacokinetic profile of 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has been studied to evaluate its suitability for clinical use. Results from animal models indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are essential factors for developing an effective drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings underscore the importance of continued research and development efforts to bring this compound closer to clinical application.

The synthesis of 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine involves several well-established chemical reactions. The key steps include the formation of the pyrimidine core through a condensation reaction between appropriate precursors and subsequent functionalization to introduce the desired substituents. Optimizing these synthetic routes is crucial for large-scale production and commercialization.

In conclusion, 4-(4-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (CAS No. 1354939-64-2) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.